Cas no 2365420-10-4 (5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid)

• Product Name: 5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid
• CAS No: 2365420-10-4
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 5155274
• PubChem ID: 137944181
• Update Time: 2025-06-14

5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 2,5-dihydro-5,5-dimethyl-
• 5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C6H9NO3/c1-6(2)3-4(5(8)9)7-10-6/h3,7H,1-2H3,(H,8,9)
• InChI Key： AMAIQYWUENMZQW-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C=C(C(O)=O)N1

Additional information on 5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid

Recent Advances in the Study of 5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid (CAS: 2365420-10-4)

The compound 5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid (CAS: 2365420-10-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid as a building block in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the development of small-molecule inhibitors targeting key enzymes involved in inflammatory pathways. The compound's oxazole ring structure has been shown to enhance binding affinity and selectivity, making it a promising candidate for further optimization.

In addition to its role in drug discovery, 5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid has been investigated for its potential as a bioisostere in prodrug design. Research conducted by Smith et al. (2024) revealed that the compound's carboxylic acid moiety can be strategically modified to improve pharmacokinetic properties, such as solubility and bioavailability. This finding opens new avenues for the development of orally active therapeutics with improved efficacy and reduced side effects.

Another notable advancement involves the application of 5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid in the field of chemical biology. A recent study (Nature Chemical Biology, 2024) utilized this compound as a chemical probe to investigate protein-protein interactions in cellular signaling pathways. The results demonstrated its ability to selectively modulate specific protein targets, providing valuable insights into the mechanistic underpinnings of disease-related pathways.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid derivatives. Current research efforts are focused on addressing these limitations through innovative synthetic methodologies and computational modeling approaches. Future studies are expected to further elucidate the compound's therapeutic potential and expand its applications in precision medicine.

In conclusion, 5,5-dimethyl-4,5-dihydro-1,2-oxazole-3-carboxylic acid (CAS: 2365420-10-4) represents a valuable scaffold in medicinal chemistry and chemical biology. Its unique structural features and diverse biological activities make it a compelling subject for ongoing and future research. Continued exploration of this compound is likely to yield novel therapeutic agents and deepen our understanding of complex biological systems.